Cas no 1713639-55-4 (3-Methyl-2-piperazin-1-yl-3,5,6,7-tetrahydro-cyclopentapyrimidin-4-one)

• Product Name: 3-Methyl-2-piperazin-1-yl-3,5,6,7-tetrahydro-cyclopentapyrimidin-4-one
• CAS No: 1713639-55-4
• MF: C₁₂H₁₈N₄O
• MW: 234.297522068024
• CID: 5191508
• Update Time: 2025-07-18

3-Methyl-2-piperazin-1-yl-3,5,6,7-tetrahydro-cyclopentapyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-2-piperazin-1-yl-3,5,6,7-tetrahydro-cyclopentapyrimidin-4-one

• Inchi： 1S/C12H18N4O/c1-15-11(17)9-3-2-4-10(9)14-12(15)16-7-5-13-6-8-16/h13H,2-8H2,1H3
• InChI Key： JCISBOWCDACNFI-UHFFFAOYSA-N
• SMILES： C1(N2CCNCC2)N(C)C(=O)C2CCCC=2N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 3-Methyl-2-piperazin-1-yl-3,5,6,7-tetrahydro-cyclopentapyrimidin-4-one

Comprehensive Overview of 3-Methyl-2-piperazin-1-yl-3,5,6,7-tetrahydro-cyclopentapyrimidin-4-one (CAS No. 1713639-55-4)

3-Methyl-2-piperazin-1-yl-3,5,6,7-tetrahydro-cyclopentapyrimidin-4-one (CAS No. 1713639-55-4) is a heterocyclic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound belongs to the class of cyclopentapyrimidinones, which are known for their diverse biological activities. The presence of a piperazine moiety in its structure enhances its versatility, making it a valuable intermediate in drug discovery and development.

In recent years, researchers have focused on the synthesis and optimization of 3-Methyl-2-piperazin-1-yl-3,5,6,7-tetrahydro-cyclopentapyrimidin-4-one due to its potential role in modulating various biological pathways. Its molecular framework is particularly intriguing for designing novel therapeutics targeting central nervous system (CNS) disorders, inflammatory conditions, and metabolic diseases. The compound's ability to interact with multiple receptor types has made it a subject of interest in medicinal chemistry and pharmacology.

The synthesis of CAS No. 1713639-55-4 involves multi-step organic reactions, often starting from readily available precursors such as cyclopentanone and piperazine derivatives. Advanced techniques like microwave-assisted synthesis and catalytic hydrogenation have been employed to improve yield and purity. Analytical methods such as HPLC, NMR spectroscopy, and mass spectrometry are routinely used to characterize this compound, ensuring its suitability for further research applications.

One of the most searched questions related to 3-Methyl-2-piperazin-1-yl-3,5,6,7-tetrahydro-cyclopentapyrimidin-4-one is its potential as a kinase inhibitor. Kinases play a critical role in cell signaling, and their dysregulation is associated with numerous diseases, including cancer. Preliminary studies suggest that this compound may exhibit inhibitory activity against specific kinases, sparking interest in its use for targeted therapy. However, further in vitro and in vivo studies are needed to validate these findings.

Another hot topic in the scientific community is the application of CAS No. 1713639-55-4 in neuroprotective agents. With the rising prevalence of neurodegenerative diseases like Alzheimer's and Parkinson's, researchers are exploring compounds that can mitigate oxidative stress and inflammation in the brain. The structural features of this molecule, including its hydrogen-bonding capabilities and lipophilic properties, make it a promising candidate for such applications.

From an industrial perspective, the scalability of 3-Methyl-2-piperazin-1-yl-3,5,6,7-tetrahydro-cyclopentapyrimidin-4-one production is a key consideration. Companies specializing in custom synthesis and contract research are increasingly offering this compound to meet the growing demand from academic and pharmaceutical sectors. Quality control measures, including ICH guidelines compliance, are critical to ensuring its consistent performance in downstream applications.

Environmental and safety aspects of CAS No. 1713639-55-4 are also under scrutiny. While the compound is not classified as hazardous under current regulations, proper handling and disposal protocols must be followed to minimize any potential risks. Researchers are encouraged to consult material safety data sheets (MSDS) and adhere to good laboratory practices (GLP) when working with this chemical.

In conclusion, 3-Methyl-2-piperazin-1-yl-3,5,6,7-tetrahydro-cyclopentapyrimidin-4-one (CAS No. 1713639-55-4) represents a fascinating area of research with broad implications for drug development and chemical innovation. Its unique structure and functional groups offer numerous opportunities for exploration, particularly in the fields of CNS therapeutics, kinase modulation, and neuroprotection. As scientific understanding of this compound deepens, its potential applications are likely to expand, making it a valuable asset in the quest for new and effective treatments.